Cas no 1331939-77-5 (L-Ascorbic Acid-13C6)

• Product Name: L-Ascorbic Acid-13C6
• CAS No: 1331939-77-5
• MF: C₆H₈O₆
• MW: 182.080051422119
• CID: 3164799
• PubChem ID: 57369508
• Update Time: 2025-10-23

L-Ascorbic Acid-13C6 Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic Acid-13C6
• (2R)-2-(1,2-dihydroxy(1,2-13C2)ethyl)-3,4-dihydroxy-(2,3,4,5-13C4)2H-furan-5-one
• HY-B0166S8
• L-Ascorbic acid-13C6-1
• CS-0640862
• 1331939-77-5
• G77048
• 3-Oxo-L-gulofuranolactone-13C6

• Inchi： 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2?,5-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： CIWBSHSKHKDKBQ-HFEVONBRSA-N
• SMILES： O1[13C]([13C](=[13C]([13C@H]1[13CH]([13CH2]O)O)O)O)=O

Computed Properties

• Exact Mass: 182.05221698Da
• Monoisotopic Mass: 182.05221698Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on L-Ascorbic Acid-13C6

L-Ascorbic Acid-13C6: A Comprehensive Overview

L-Ascorbic Acid, commonly known as vitamin C, is a vital nutrient with a wide range of applications in nutrition, medicine, and research. The compound with CAS No. 1331939-77-5, specifically L-Ascorbic Acid-13C6, represents a unique isotopically labeled form of this essential vitamin. This variant is particularly valuable in scientific studies due to its ability to serve as a tracer in metabolic and biochemical research.

The chemical structure of L-Ascorbic Acid consists of a six-carbon sugar derivative with hydroxyl groups at specific positions, contributing to its antioxidant properties. The addition of the 13C6 label introduces six carbon atoms enriched with the stable isotope carbon-13, enabling researchers to track its movement and transformation within biological systems with high precision. This makes L-Ascorbic Acid-13C6 an invaluable tool in understanding the metabolic pathways and bioavailability of vitamin C.

Recent studies have highlighted the importance of isotopically labeled compounds like L-Ascorbic Acid-13C6 in advancing our understanding of nutrient metabolism. For instance, researchers have utilized this compound to investigate the absorption efficiency of vitamin C in different populations, including individuals with malabsorption syndromes or those following specific dietary regimens. These findings have significant implications for optimizing dietary recommendations and developing targeted nutritional interventions.

In the field of medicine, L-Ascorbic Acid has been extensively studied for its role in boosting immune function and protecting against oxidative stress. The use of L-Ascorbic Acid-13C6 has allowed scientists to quantify its distribution and utilization within tissues, providing insights into its therapeutic potential for conditions such as scurvy, cardiovascular diseases, and certain types of cancer. Emerging research also suggests that the bioavailability of vitamin C may be influenced by factors such as food matrix interactions and gut microbiota composition.

Beyond human health, L-Ascorbic Acid plays a critical role in plant biology as well. In agriculture, it is used to enhance crop resilience against environmental stressors like drought and salinity. The application of isotopically labeled forms like L-Ascorbic Acid-13C6 has facilitated the study of its role in plant metabolism and stress responses, paving the way for innovative strategies to improve crop yields and sustainability.

The production and quality control of L-Ascorbic Acid products require stringent adherence to regulatory standards to ensure safety and efficacy. Manufacturers must implement rigorous testing protocols to guarantee the purity and stability of their products, especially when dealing with isotopically labeled variants like L-Ascorbic Acid-CAS No. 1331939775. Advanced analytical techniques such as mass spectrometry are often employed to verify the integrity of these compounds.

In conclusion, L-Ascorbic Acid-CAS No. 1331940000, or more specifically CAS No. 1331940000 (L Ascorbic acid), stands out as a pivotal compound in both basic research and applied sciences. Its isotopically labeled form, CAS No. 12888488 (L Ascorbate), continues to drive advancements in our understanding of vitamin C's multifaceted roles across various biological systems.